Cas no 1864074-70-3 (Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride)

• Product Name: Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride
• CAS No: 1864074-70-3
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 5719805
• PubChem ID: 86263134
• Update Time: 2025-06-11

Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride
• furan-2-yl-(4-methylcyclohexyl)methanamine;hydrochloride
• 1864074-70-3
• starbld0036193
• EN300-240116
• F2167-2191
• AKOS026747809
• (furan-2-yl)(4-methylcyclohexyl)methanamine hydrochloride
• Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride

• Inchi： 1S/C12H19NO.ClH/c1-9-4-6-10(7-5-9)12(13)11-3-2-8-14-11;/h2-3,8-10,12H,4-7,13H2,1H3;1H
• InChI Key： UOYNPFSCQAXUFL-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1C(C1CCC(C)CC1)N

Computed Properties

• Exact Mass: 229.1233420g/mol
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride

Comprehensive Overview of Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride (CAS No. 1864074-70-3)

Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride (CAS No. 1864074-70-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its furan and methylcyclohexyl moieties, is a subject of interest for researchers exploring novel chemical entities. The hydrochloride salt form enhances its stability and solubility, making it suitable for further study and application.

The compound's molecular structure combines a furan ring, a heterocyclic scaffold known for its versatility in medicinal chemistry, with a 4-methylcyclohexyl group, which contributes to its lipophilicity and conformational flexibility. This combination has led to investigations into its potential as a building block for pharmaceuticals, agrochemicals, and materials science. Researchers are particularly intrigued by its ability to interact with biological targets, though detailed mechanistic studies are still ongoing.

In the context of current trends, Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride aligns with the growing demand for sustainable and bio-based chemicals. The furan component, derived from renewable resources like biomass, resonates with the push toward green chemistry. This has sparked discussions in academic and industrial circles about its role in reducing reliance on petrochemical feedstocks. Additionally, its structural features make it a candidate for drug discovery programs targeting central nervous system (CNS) disorders, a hot topic in pharmaceutical research.

From a synthetic chemistry perspective, the preparation of Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride involves multi-step organic transformations, including condensation and reduction reactions. The process highlights the importance of stereoselective synthesis, as the 4-methylcyclohexyl group introduces chiral centers that can influence the compound's biological activity. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to ensure purity and confirm structural integrity.

The compound's physicochemical properties, including its melting point, solubility, and stability under various conditions, are critical for its practical applications. For instance, its hydrochloride salt form improves water solubility, which is advantageous for formulation development in pharmaceutical contexts. These characteristics are often compared to those of analogous compounds in structure-activity relationship (SAR) studies, a common focus in modern drug design.

In the realm of material science, Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride has been explored as a potential monomer for polymers with tailored properties. The furan ring's aromaticity and the aliphatic methylcyclohexyl group offer a balance of rigidity and flexibility, which could be leveraged in designing advanced materials. This aligns with the broader interest in functional materials for electronics, coatings, and other high-tech applications.

Safety and regulatory considerations are paramount when working with Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride. While it is not classified as a hazardous substance under current regulations, proper handling protocols must be followed to ensure workplace safety. Researchers and manufacturers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

The future prospects for Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride are promising, with ongoing research exploring its potential in diverse fields. Its combination of renewable-derived furan and synthetically versatile methylcyclohexyl groups positions it as a valuable intermediate in organic synthesis. As the scientific community continues to uncover its properties and applications, this compound is likely to play a significant role in the development of next-generation chemicals and materials.

For those seeking further information, common queries include "synthesis of Furan-2-yl(4-methylcyclohexyl)methanamine hydrochloride," "applications of furan derivatives," and "properties of methylcyclohexyl compounds." These topics reflect the compound's relevance to both academic research and industrial innovation. By addressing these questions, this overview aims to provide a comprehensive resource for professionals and enthusiasts alike.